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Compound of Interest

Methyl 4-amino-2-
Compound Name: )
isopropoxybenzoate

Cat. No.: B1459287

Introduction:

Methyl 4-amino-2-isopropoxybenzoate is a substituted aromatic compound with potential
applications in medicinal chemistry and materials science. Its structural elucidation is
paramount for understanding its chemical properties and potential biological activity. This
technical guide provides a detailed overview of the expected spectroscopic data (NMR, IR, MS)
for this compound. As direct experimental data is not widely available, this document presents
predicted spectral characteristics based on established principles of spectroscopy.
Furthermore, it outlines comprehensive experimental protocols for acquiring this data, serving
as a valuable resource for researchers in drug development and chemical synthesis.

The structural analysis of a novel compound like Methyl 4-amino-2-isopropoxybenzoate is a
multi-faceted process. Spectroscopic techniques provide complementary information that,
when combined, allows for an unambiguous determination of the molecular structure. The
logical workflow for this process is illustrated below.
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¢ To cite this document: BenchChem. [Spectroscopic Analysis of Methyl 4-amino-2-
isopropoxybenzoate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1459287#spectroscopic-data-for-methyl-4-amino-2-
isopropoxybenzoate-nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1459287?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1459287?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

